5-chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine

• IUPAC Name: 5-chloro-2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]pyrimidine
• InChI: InChI=1S/C12H14ClN5/c1-9-2-16-18(5-9)8-10-6-17(7-10)12-14-3-11(13)4-15-12/h2-5,10H,6-8H2,1H3
• InChI Key: PUJIZPPRBSIXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C3=NC=C(C=N3)Cl
• Molecular Formula: C12H14ClN5
• Molecular Weight: 263.72 g/mol

Description

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the synthesis of (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl) methanone, a key intermediate in the preparation of zolazepam, has been reconsidered. The preparation of this compound consisted of acylation of 5-chloro-1,3-dimethylpyrazole (prepared from chlorination of 1,3-dimethyl-5-pyrazolone) by 2-fluorobenzoyl chloride.

Scientific Research Applications

5-Chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine has been studied extensively for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent. In particular, it has been investigated for its potential to inhibit the growth of certain types of cancer cells. In addition, it has been investigated for its potential to inhibit the replication of certain viruses, such as human immunodeficiency virus (HIV). Furthermore, it has been studied for its potential to reduce inflammation, which is associated with a variety of diseases.

Mechanism of Action

The exact mechanism of action of 5-Chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the replication of viruses, the growth of cancer cells, and the production of inflammatory mediators. In particular, it is believed to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are compounds involved in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the growth of certain types of cancer cells, inhibit the replication of certain viruses, and reduce inflammation. In addition, it has been shown to have anti-oxidant and anti-apoptotic effects, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-Chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine in laboratory experiments is that it is relatively easy to synthesize and is readily available. In addition, it is a relatively stable compound, which makes it suitable for use in a variety of experimental settings. However, one of the major limitations of using this compound in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

Given the wide range of potential applications of 5-Chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine, there are a number of potential future directions for further research. These include further investigations into its potential as an anti-inflammatory, anti-cancer, and anti-viral agent; further studies into its mechanism of action; and further studies into its potential as an anti-oxidant and anti-apoptotic agent. In addition, further research is needed to investigate its potential as an inhibitor of other enzymes involved in the replication of viruses, the growth of cancer cells, and the production of inflammatory mediators. Finally, further research is needed to investigate the potential of this compound for use in drug delivery systems.

Synthesis Methods

5-Chloro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine can be synthesized using a variety of methods. One method involves the reaction of 4-methyl-1H-pyrazole with chloroacetyl chloride in the presence of a base. This reaction yields a pyrazole-chloroacetyl compound which is then reacted with an azetidin-1-yl pyrimidine. The product of this reaction is the desired this compound. Other methods for the synthesis of this compound include the reaction of 4-methyl-1H-pyrazole with an azetidin-1-yl pyrimidine in the presence of a base, or the reaction of 4-methyl-1H-pyrazole with an azetidin-1-yl pyrimidine in the presence of a catalyst.